N-(2-(dimethylamino)ethyl)-2-((4-fluorophenyl)thio)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)acetamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-2-(4-fluorophenyl)sulfanyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C21H24FN3O2S2.ClH/c1-14-5-10-17(27-4)19-20(14)29-21(23-19)25(12-11-24(2)3)18(26)13-28-16-8-6-15(22)7-9-16;/h5-10H,11-13H2,1-4H3;1H
• InChI Key: LPHFHROELXPKKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)N(CCN(C)C)C(=O)CSC3=CC=C(C=C3)F.Cl
• Molecular Formula: C21H25ClFN3O2S2
• Molecular Weight: 470.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-2-((4-fluorophenyl)thio)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C21H25ClFN3O2S2 and its molecular weight is 470.02. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methods and Chemical Properties

Several studies focus on the synthesis and chemical characterization of related compounds, highlighting the diverse synthetic pathways and the structural versatility of compounds involving elements like fluorophenyl, thiazole, and acetamide groups. For instance, the synthesis of novel derivatives with anti-inflammatory activity through specific chemical reactions showcases the potential of similar structures in medicinal chemistry research (Sunder & Maleraju, 2013). Similarly, the preparation of acetamide derivatives promoted by carbodiimide condensation illustrates the synthetic accessibility of such compounds, which could be pivotal for further pharmacological studies (Yu et al., 2014).

Biological Activity

Research on compounds with structural or functional similarities often explores their biological activities, offering insights into potential research applications. For example, studies on the antitumor activity of glycine derivatives containing 5-fluorouracil indicate a method for integrating similar structures into compounds with significant medicinal value (Yun-jun, 2011). Another study demonstrating the synthesis and antimicrobial studies of 4-oxo-thiazolidine derivatives highlights the potential antimicrobial applications of related chemical structures (Patel, Mistry, & Desai, 2009).

Pharmacological Potential

The exploration of the pharmacological potential of structurally or functionally similar compounds is a significant area of research. For instance, the development of GPIIb/IIIa integrin antagonists incorporating trisubstituted beta-amino acid derivatives alongside substituted benzamidine structures demonstrates the complex interactions between chemical structure and biological activity, pointing towards the potential of such compounds in the development of novel therapeutic agents (Hayashi et al., 1998).